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Compound of Interest

Compound Name: Barbital sodium

Cat. No.: B1261173 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of Barbital sodium, offering procedural, step-by-step

guidance to mitigate risks and ensure operational excellence.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Barbital sodium, a comprehensive PPE strategy is crucial to prevent

exposure. The following equipment is mandatory to ensure personal safety in the laboratory.

Table 1: Required Personal Protective Equipment for Handling Barbital sodium
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Body Part Protection Standard/Specification

Eyes
Chemical safety goggles or

eyeglasses with side shields

OSHA 29 CFR 1910.133 or

European Standard EN166[1]

Skin
Chemical-resistant protective

gloves (e.g., Nitrile rubber)
EN ISO 374[2]

Body
Appropriate protective clothing

to prevent skin exposure
[1]

Respiratory

Air-purifying respirator with a

full facepiece and organic

vapor canister, or a supplied-

air respirator

OSHA 29 CFR 1910.134 and

ANSI Z88.2 or European

Standard EN 149[1]

Safe Handling and Storage Protocols
Adherence to proper handling and storage protocols is critical to maintain the stability of

Barbital sodium and prevent accidental exposure or contamination.

Handling:

Use in a well-ventilated area to keep airborne concentrations low.[1][2]

Minimize dust generation and accumulation.[1]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][2]

Avoid contact with eyes, skin, and clothing.[1][2]

Remove and wash contaminated clothing before reuse.[1][2]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

Keep containers tightly closed.[1][2]
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Avoid direct sunlight and extremes of temperature.

Incompatible with strong oxidizing agents.[1][3]

Emergency Procedures: A Step-by-Step Guide
In the event of an emergency, a clear and immediate response is vital. The following tables

outline the necessary first aid and spill response procedures.

Table 2: First Aid Measures for Barbital Sodium Exposure

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Remove all contaminated clothing immediately.

Rinse the affected skin area with plenty of water

and soap. Seek medical attention if irritation

persists.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present. Seek immediate medical

attention from an ophthalmologist.[1][4]

Ingestion

Do NOT induce vomiting. If the person is

conscious, have them drink two glasses of

water. Never give anything by mouth to an

unconscious person. Call a poison control

center and seek immediate medical attention.[1]

[4]

Spill and Disposal Plan
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A systematic approach to spill cleanup and waste disposal is essential to prevent

environmental contamination and further exposure.

Spill Response:

Evacuate and Secure: Evacuate non-essential personnel from the spill area. Ensure

adequate ventilation.

Don PPE: Wear the appropriate personal protective equipment as outlined in Table 1.

Containment: For small spills, absorb with an inert material such as sand or vermiculite.[2][5]

For larger spills, dike the area to prevent spreading.[5][6]

Cleanup: Carefully scoop the absorbed material into a suitable, labeled container for

disposal.[7] Avoid generating dust.

Decontamination: Clean the spill area with a suitable solvent or detergent and rinse with

water.[2][8]

Waste Disposal: Dispose of the contaminated waste according to local, state, and federal

regulations.[8]

Disposal of Unused Barbital Sodium:

Dispose of waste in accordance with all applicable federal, state, and local environmental

regulations.[8]

Do not allow the chemical to enter drains or waterways.[2][8]

Contaminated packaging should be handled in the same manner as the substance itself.[8]

Experimental Workflow: Barbital Sodium Spill
Response
The following diagram illustrates the logical workflow for a safe and effective response to a

Barbital sodium spill.
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Workflow for Barbital Sodium Spill Response

Spill Occurs

Evacuate Area & Ensure Ventilation

Don Appropriate PPE

Contain Spill with Inert Material

Collect Spilled Material

Decontaminate Spill Area

Package & Label Waste

Dispose of Waste per Regulations

Incident Report

Click to download full resolution via product page

Caption: Workflow for Barbital Sodium Spill Response.
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Toxicological Data
Understanding the toxicity of Barbital sodium is crucial for risk assessment.

Table 3: Acute Toxicity Data for Barbital Sodium (CAS# 144-02-5)

Route Species LD50

Oral Rat 600 mg/kg[1][3]

Oral Mouse 800 mg/kg[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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